Cas no 22794-95-2 (1-Bromo-2,4-dimethoxy-3-methylbenzene)

• Product Name: 1-Bromo-2,4-dimethoxy-3-methylbenzene
• CAS No: 22794-95-2
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• MDL: MFCD11046750
• CID: 1412075
• PubChem ID: 354333582
• Update Time: 2025-04-20

1-Bromo-2,4-dimethoxy-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2,4-dimethoxy-3-methyl-
• 3-Bromo-2,6-dimethoxytoluene
• 1-bromo-2,4-dimethoxy-3-methyl-benzene
• 2,6-dimethoxy-3-bromotoluene
• 3-Brom-2,6-dimethoxy-toluol
• 4-Brom-2-methylresorcinol-dimethylether
• Benzene,1-bromo-2,4-dimethoxy-3-methyl
• 1-Bromo-2,4-dimethoxy-3-methylbenzene
• WXHZGDILTIFQDK-UHFFFAOYSA-N
• FCH1401968
• 1,3-Dimethoxy-2-methyl-4-bromobenzene
• B4745
• MFCD11046750
• XAA79495
• DB-126847
• SCHEMBL147312
• EN300-7414993
• BS-25383
• CS-0450120
• 22794-95-2
• DTXSID20447296
• A12298

• MDL： MFCD11046750
• Inchi： 1S/C9H11BrO2/c1-6-8(11-2)5-4-7(10)9(6)12-3/h4-5H,1-3H3
• InChI Key： WXHZGDILTIFQDK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C)=C1OC)OC

Computed Properties

• Exact Mass: 229.99400
• Monoisotopic Mass: 229.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 96°C/2.5mmHg(lit.)
• Flash Point: 110.2±21.4 °C
• PSA: 18.46000
• LogP: 2.77470
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-Bromo-2,4-dimethoxy-3-methylbenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons